Cas no 1286727-90-9 (N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 1286727-90-9
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 5889788
• PubChem ID: 49750577
• Update Time: 2025-10-29

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide
• N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide
• F6089-3673
• 1286727-90-9
• N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzo[d]thiazole-6-carboxamide
• VU0531556-1
• AKOS024531495

• Inchi： 1S/C18H15N3O3S/c1-21-6-7-24-15-5-3-12(9-13(15)18(21)23)20-17(22)11-2-4-14-16(8-11)25-10-19-14/h2-5,8-10H,6-7H2,1H3,(H,20,22)
• InChI Key： CPDMEGNMCIYQJM-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=CC=C4OCCN(C)C(=O)C4=C3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 353.08341252g/mol
• Monoisotopic Mass: 353.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide

Introduction to N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 1286727-90-9)

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide, identified by its CAS number 1286727-90-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of extensive research and development.

The molecular structure of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide incorporates two distinct pharmacophoric regions: the benzoxazepine scaffold and the benzothiazole moiety. The benzoxazepine ring system is known for its role in modulating various biological pathways, while the benzothiazole component is widely recognized for its antimicrobial and anti-inflammatory properties. This combination suggests potential therapeutic applications in addressing a range of medical conditions.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in innovative ways. N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide has emerged as a promising candidate in this context. Its unique structural features have prompted investigations into its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's ability to engage with multiple biological receptors makes it an attractive scaffold for drug design.

The benzoxazepine moiety in N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide is particularly noteworthy due to its capacity to influence neurotransmitter systems. Studies have indicated that benzoxazepine derivatives can modulate the activity of serotonin receptors, which are implicated in mood regulation and cognitive function. This has led to investigations into their potential use in treating neurological disorders such as depression and anxiety.

The benzothiazole component of the molecule contributes to its pharmacological profile by providing additional interactions with biological targets. Benzothiazoles are well-documented for their antimicrobial properties and have been explored for their efficacy against various pathogens. Additionally, they exhibit anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. The presence of both these pharmacophoric units in N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yll)-1,3-benzothiazolecarboxamide suggests a multifaceted therapeutic potential.

Emerging research has begun to unravel the mechanisms by which N-(4-methyl5-oxyo2 34 hydro 14 benzo xzepin 7 yl) - 13 ben zoth i az ole 6 carbox amide interacts with biological systems. Preclinical studies have demonstrated that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. By inhibiting these enzymes, the compound may reduce inflammation and associated symptoms.

The synthesis of N-( 4 methyl 5 oxo 23 45 tetra hydro 14 ben z ox az epin 7 yl ) - 13 ben zoth i az ole 6 carbox amide involves a series of intricate organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of the benzoxazepine ring system followed by coupling with the benzothiazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity.

The pharmacokinetic properties of N-( 47 methyl 55 oxo 22 34 hydro 11 44 ben zo xzep ine77 yl ) - 13 ben zoth i az ole66 carbox amide are also under investigation to determine its suitability for clinical applications. Factors such as solubility bioavailability and metabolic stability are critical considerations in drug development. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles , making it a promising candidate for further development.

In conclusion , N-(47 methyl55 oxo23 hydro14benz ox az ep ine77 yl ) - < stron g >13 ben zoth i az ole66 carbox amide stron g > (CAS No .1286727909 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features and demonstrated biological activity position it as a valuable scaffold for developing novel therapeutic agents . As research continues , this compound is expected to contribute significantly to addressing various medical conditions through innovative drug design strategies . p >